Cas no 2248285-10-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(propan-2-yl)phenoxy]butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(propan-2-yl)phenoxy]butanoate
• CAS No: 2248285-10-9
• MF: C₂₁H₂₁NO₅
• MW: 367.395146131516
• CID: 5842502
• PubChem ID: 165868490
• Update Time: 2025-06-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(propan-2-yl)phenoxy]butanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(propan-2-yl)phenoxy]butanoate
• EN300-6520367
• 2248285-10-9

• Inchi： 1S/C21H21NO5/c1-14(2)15-9-11-16(12-10-15)26-13-5-8-19(23)27-22-20(24)17-6-3-4-7-18(17)21(22)25/h3-4,6-7,9-12,14H,5,8,13H2,1-2H3
• InChI Key： HXTIHCGJBKPGKY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C)C)CCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 367.14197277g/mol
• Monoisotopic Mass: 367.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(propan-2-yl)phenoxy]butanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(propan-2-yl)phenoxy]butanoate (CAS No. 2248285-10-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(propan-2-yl)phenoxy]butanoate, identified by its CAS number 2248285-10-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic esters, characterized by its isoindole core and an acetoate functional group linked to a phenoxy-substituted butanoic acid moiety. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The isoindole scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous bioactive molecules. Its aromatic system and the presence of a reactive site at the 2-position make it an ideal platform for derivatization and functionalization. In particular, the 1,3-dioxo (or β-keto ester) group within the molecule enhances its reactivity, enabling various synthetic transformations that can be exploited in the development of novel therapeutic agents. The combination of these structural features suggests potential applications in modulating biological pathways associated with inflammation, pain, and neurodegeneration.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(propan-2-yl)phenoxy]butanoate and biological targets. Studies indicate that the phenoxy group may engage in hydrophobic interactions with protein binding pockets, while the isoindole ring can form π-stacking interactions with aromatic residues. These insights have guided the design of derivatives with enhanced binding affinity and selectivity. Furthermore, the propan-2-yl side chain on the phenoxy group introduces steric bulk, which can be fine-tuned to optimize pharmacokinetic properties such as solubility and metabolic stability.

The synthesis of this compound represents a significant achievement in multi-step organic chemistry. The introduction of both the dioxo and acetoate functionalities requires precise control over reaction conditions to avoid unwanted side products. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the isoindole core with high enantioselectivity. These techniques not only improve yield but also enhance scalability for industrial applications.

In the realm of drug discovery, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(propan-2-yl)phenoxy]butanoate has been investigated for its potential as an inhibitor of enzymes involved in metabolic diseases. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes in inflammatory pathways. The presence of both electron-withdrawing (dioxo) and electron-donating (phenoxy) groups allows for fine-tuning of enzyme interaction through electrostatic and steric effects.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. The isoindole moiety is particularly noteworthy for its role in several approved drugs targeting neurological disorders. By leveraging this scaffold, researchers aim to develop next-generation therapeutics with improved efficacy and reduced side effects. The structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[4-(propan-2-y l)phenoxy]butanoate provides a rich foundation for such endeavors.

From a biochemical perspective, the compound’s ability to interact with multiple targets underscores its potential as a scaffold for polypharmacology—a strategy that aims to simultaneously modulate multiple disease-related pathways. This approach has gained traction in recent years due to its ability to address complex diseases more effectively than single-target drugs. The unique combination of functional groups in this molecule makes it an attractive candidate for further exploration in this context.

Advances in analytical techniques have enabled detailed characterization of 1,3-dioxo -2 ,3 -dihydro -1H -isoindol -2 - yl 4-[4-( propan - 2 - yl ) phenoxy ] butanoate, including spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided insights into its molecular structure and conformational preferences, which are critical for understanding its biological behavior. Additionally , crystallographic analysis has revealed detailed atomic arrangements , aiding in the rational design of analogs with enhanced properties.

The development of novel synthetic routes has been instrumental in making this compound more accessible for research purposes. Catalytic methods , particularly those involving palladium or copper complexes , have streamlined key transformations , reducing reaction times and improving yields . Such advancements are essential for scaling up production while maintaining high purity standards . Furthermore , green chemistry principles have been incorporated into synthetic protocols , minimizing waste generation and hazardous byproducts . This aligns with broader efforts within the pharmaceutical industry to adopt sustainable practices.

In conclusion,1 ,3 - dioxo - 2 ,3 - dihydro - 1H - isoindol - 2 - yl 4-[4-( propan - 2 - yl ) phenoxy ] butanoate ( CAS No . 2248285 -10 -9 ) represents a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of functional groups , coupled with recent advances in synthetic methodologies , makes it a valuable tool for drug discovery . As research continues to uncover new biological activities and synthetic strategies , this molecule is poised to play an important role in developing next-generation therapeutics . The ongoing exploration of its properties underscores the importance of interdisciplinary collaboration between chemists , biologists , and pharmacologists in advancing medical science.